Acoziborole

• CAS No.: 1266084-51-8
• Product Name: Acoziborole
• Molecular Formula: C17H14BF4NO3
• Molecular Weight: 367.1066
• IUPAC Name: 4-fluoro-N-(1-hydroxy-3,3-dimethyl-2,1-benzoxaborol-6-yl)-2-(trifluoromethyl)benzamide
• Standard InChI: InChI=1S/C17H14BF4NO3/c1-16(2)12-6-4-10(8-14(12)18(25)26-16)23-15(24)11-5-3-9(19)7-13(11)17(20,21)22/h3-8,25H,1-2H3,(H,23,24)
• Standard InChIKey: PTYGDEXEGLDNAZ-UHFFFAOYSA-N
• SMILES: B1(C2=C(C=CC(=C2)NC(=O)C3=C(C=C(C=C3)F)C(F)(F)F)C(O1)(C)C)O
• Appearance: Solid powder
• Description: Acoziborole, also known as SCYX-7158 is an orally-active compound with potent antitrypanosoma activity for the potent treatment of stage 2 human African trypanosomiasis. Human African trypanosomiasis (HAT, better called as sleeping sickness), caused by two morphologically identicalprotozoan parasite Trypanosoma bruceiis transmitted by the bite of tsetse flies of Glossinagenus, mainly in the rural areas of the sub-Saharan Africa.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: SCYX-7158; SCYX7158; SCYX 7158; Oxaborole; Acoziborole.
• Reference: 1: Li X, Zhang YK, Plattner JJ, Mao W, Alley MR, Xia Y, Hernandez V, Zhou Y, Ding; 2: Shapiro AB, Gao N, Hajec L, McKinney DC. Time-dependent, reversible, oxaborole; 3: Nare B, Wring S, Bacchi C, Beaudet B, Bowling T, Brun R, Chen D, Ding C,; 4: Hui X, Baker SJ, Wester RC, Barbadillo S, Cashmore AK, Sanders V, Hold KM,
• PubChem Compound: 44178354
• Last Modified: Nov 16 2021